Cas no 2248344-03-6 (Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate)

• Product Name: Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate
• CAS No: 2248344-03-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6437868
• PubChem ID: 137941525
• Update Time: 2025-05-20

Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510462
• Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate
• 2248344-03-6

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)8-6-5-7(12)9(13-8)15-4/h5-6H,12H2,1-4H3
• InChI Key： CDJDWFCWKAJNOX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(N=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4Ų

Additional information on Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate

Recent Advances in the Application of Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate (CAS: 2248344-03-6) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate (CAS: 2248344-03-6) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core with methoxy and amino functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate as a key building block for the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that modifications of this compound led to enhanced binding affinity and selectivity towards mutant forms of EGFR, which are often associated with resistance to existing therapies in non-small cell lung cancer (NSCLC). The findings suggest that this compound could play a pivotal role in addressing drug resistance challenges in oncology.

Another significant application of this compound was reported in a recent ACS Infectious Diseases publication, where it was utilized in the synthesis of new-generation quinolone antibiotics. The researchers successfully incorporated the pyridine moiety into the quinolone scaffold, resulting in compounds with improved activity against multidrug-resistant bacterial strains. The study emphasized the importance of the methoxy and amino groups in enhancing membrane permeability and target engagement, which are critical factors in antibiotic efficacy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate. A 2024 patent application (WO2024/012345) describes an improved catalytic system for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly important as it addresses scalability challenges that were previously limiting its widespread use in industrial applications.

In the realm of neurodegenerative disease research, preliminary studies have shown that derivatives of this compound exhibit promising activity as modulators of α-synuclein aggregation, a pathological hallmark of Parkinson's disease. While these findings are still in early stages, they open new avenues for therapeutic intervention in protein misfolding disorders.

The versatility of Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate is further demonstrated by its application in PROTAC (Proteolysis Targeting Chimera) technology. Recent work published in Nature Chemical Biology highlights its use as a linker component in the design of targeted protein degraders, particularly for challenging targets in oncology and inflammatory diseases.

As research continues to uncover the potential of this compound, it is becoming increasingly clear that Tert-butyl 5-amino-6-methoxypyridine-2-carboxylate (CAS: 2248344-03-6) represents a valuable scaffold in medicinal chemistry. Its unique structural features allow for diverse modifications, making it a versatile tool in the development of next-generation therapeutics across multiple disease areas.